Cas no 1864059-84-6 (4-(3-Fluorophenoxy)butan-1-amine hydrochloride)

• Product Name: 4-(3-Fluorophenoxy)butan-1-amine hydrochloride
• CAS No: 1864059-84-6
• MF: C₁₀H₁₅ClFNO
• MW: 219.68360543251
• CID: 5713245
• PubChem ID: 86262591
• Update Time: 2025-10-29

4-(3-Fluorophenoxy)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-1639
• 4-(3-fluorophenoxy)butan-1-amine hydrochloride
• 1864059-84-6
• 4-(3-fluorophenoxy)butan-1-aminehydrochloride
• EN300-240999
• AKOS026747317
• 4-(3-fluorophenoxy)butan-1-amine;hydrochloride
• 4-(3-Fluorophenoxy)butan-1-amine hydrochloride

• Inchi： 1S/C10H14FNO.ClH/c11-9-4-3-5-10(8-9)13-7-2-1-6-12;/h3-5,8H,1-2,6-7,12H2;1H
• InChI Key： WTVOFIZAZCOVTK-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)OCCCCN

Computed Properties

• Exact Mass: 219.0826200g/mol
• Monoisotopic Mass: 219.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(3-Fluorophenoxy)butan-1-amine hydrochloride

4-(3-Fluorophenoxy)butan-1-amine Hydrochloride: A Versatile Compound for Research and Innovation

4-(3-Fluorophenoxy)butan-1-amine hydrochloride (CAS No. 1864059-84-6) is a specialized chemical compound that has garnered significant attention in scientific and industrial research due to its unique structural properties and broad applicability. As a derivative of butan-1-amine with a 3-fluorophenoxy substituent, this compound combines the reactivity of an amine group with the electronic effects of fluorine, making it a valuable intermediate in various synthetic pathways. Its hydrochloride salt form enhances stability and solubility, which is crucial for handling in laboratory settings. Researchers and professionals often search for terms like "4-(3-fluorophenoxy)butan-1-amine hydrochloride synthesis" or "CAS 1864059-84-6 applications", reflecting a growing interest in optimizing its production and exploring new uses. This compound aligns with current trends in sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives without compromising efficiency. Additionally, its role in developing novel materials and bioactive molecules ties into hot topics such as renewable energy and health innovations, where precision chemicals are essential for breakthroughs.

The chemical structure of 4-(3-fluorophenoxy)butan-1-amine hydrochloride features a butyl chain terminated by an amine group, which is protonated in the hydrochloride form, and a phenoxy ring substituted with fluorine at the meta position. This configuration imparts distinct physicochemical properties, including moderate polarity and enhanced hydrogen bonding capacity due to the amine moiety. The fluorine atom introduces electron-withdrawing characteristics, influencing the compound's reactivity in nucleophilic substitutions and other reactions. Such attributes make it a preferred choice for synthesizing more complex molecules, particularly in pharmaceuticals and agrochemicals, where fluorine-containing compounds are prized for their stability and bioavailability. Searches for "fluorine in drug design" or "amine hydrochloride uses" often lead to discussions on compounds like this, highlighting its relevance in cutting-edge research. Moreover, with the rise of AI and machine learning in chemistry, predictive models frequently reference specific CAS numbers like 1864059-84-6 to forecast properties or optimize reactions, underscoring its importance in digital transformation efforts within the chemical industry.

In terms of applications, 4-(3-fluorophenoxy)butan-1-amine hydrochloride serves as a key intermediate in the synthesis of various derivatives, including ligands for catalysis and building blocks for polymers. Its amine group allows for facile functionalization, enabling the creation of compounds with tailored properties for specific industrial needs. For instance, in material science, it can be incorporated into polymers to enhance thermal stability or mechanical strength, addressing demands from sectors like automotive and electronics for lightweight, durable materials. The fluorinated aromatic component also contributes to applications in liquid crystals or OLEDs (organic light-emitting diodes), which are pivotal in display technologies—a hotspot driven by consumer electronics growth. Online queries such as "fluorophenoxy compounds in electronics" or "butan-1-amine derivatives research" reflect this intersection, as users seek insights into innovative materials. Furthermore, the compound's role in green chemistry initiatives is notable; researchers explore its use in solvent-free reactions or catalytic processes to reduce environmental impact, aligning with global sustainability goals and regulations.

The synthesis and handling of 4-(3-fluorophenoxy)butan-1-amine hydrochloride involve standard organic techniques, often starting from readily available precursors like 3-fluorophenol and 1,4-dibromobutane, followed by amination and salt formation. This process emphasizes efficiency and scalability, which are critical for industrial adoption. Recent advancements in flow chemistry and microwave-assisted synthesis have optimized its production, reducing reaction times and energy consumption—topics frequently searched as "green synthesis methods" or "scalable chemical production". Quality control is paramount, with analytical methods such as NMR and HPLC ensuring purity and consistency, meeting the high standards required in research and development. The compound's stability under various conditions makes it suitable for long-term storage and transportation, facilitating its use in global supply chains. As industries increasingly focus on supply chain resilience and digitalization, compounds like this are integral to innovations in logistics and inventory management, supported by AI-driven platforms that track chemical data and predict demand.

Looking ahead, the future prospects for 4-(3-fluorophenoxy)butan-1-amine hydrochloride are promising, driven by ongoing research in interdisciplinary fields. Its potential in biomedical applications, such as in the development of probes for imaging or targeted therapies, is an area of active investigation, resonating with searches for "chemical intermediates in medicine" or "fluorine in biomedical research". Additionally, the compound's compatibility with emerging technologies like 3D printing and nanotechnology opens avenues for creating advanced functional materials. The integration of IoT (Internet of Things) in chemical manufacturing also highlights its role in smart factories, where real-time monitoring of synthesis processes enhances efficiency and safety. Overall, 4-(3-fluorophenoxy)butan-1-amine hydrochloride exemplifies how foundational chemicals can drive innovation across multiple sectors, supported by a robust knowledge base and adaptive research strategies. By staying abreast of trends such as digitalization and sustainability, stakeholders can leverage this compound to address contemporary challenges and foster progress in science and industry.